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Compound of Interest

Compound Name:
Methyl 2-bromo-6-

hydroxybenzoate

CAS No.: 113763-37-4

Cat. No.: B3030946

Get Quote

Compound Identification and Physicochemical
Properties
Methyl 2-bromo-6-hydroxybenzoate is an aromatic ester. Understanding its basic properties

is the first step in a thorough risk assessment. While comprehensive experimental data for this

specific compound is limited, key identifiers and predicted properties are summarized below.
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Property Value Source

CAS Number 113763-37-4 BLD Pharm[1]

Molecular Formula C₈H₇BrO₃ PubChem[2]

Molecular Weight 231.04 g/mol PubChem[2]

Predicted Density 1.433±0.06 g/cm³ ChemicalBook[3]

Predicted Boiling Point 141 °C @ 21 Torr ChemicalBook[3]

Physical Form
Likely a solid (crystal/powder)

at room temperature

Inferred from similar

compounds

Note: Some physical properties are predicted or inferred from related structures due to a lack of

specific experimental data for this exact CAS number.

Hazard Identification and Risk Assessment
A formal hazard classification for Methyl 2-bromo-6-hydroxybenzoate is not widely published.

However, by examining related bromo-hydroxybenzoate and bromo-methylbenzoate structures,

we can infer a likely hazard profile. This proactive approach, rooted in structure-activity

relationships, is a cornerstone of laboratory safety for novel compounds.

Data from a close structural isomer, methyl 2-bromo-5-hydroxybenzoate, indicates the following

GHS hazard statements are highly probable[2]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Based on these inferred hazards, the primary risks during handling involve accidental contact

with skin and eyes, and inhalation of airborne powder.
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Inferred Hazard GHS Classification Potential Effects Source of Analogy

Skin Irritation Category 2 (Warning)

Redness, pain, or

inflammation upon

contact.[4]

Methyl 2-bromo-5-

hydroxybenzoate[2]

Eye Irritation
Category 2A

(Warning)

Serious irritation, pain,

watering, and

redness.[4]

Methyl 2-bromo-5-

hydroxybenzoate[2]

Respiratory Irritation
STOT SE Category 3

(Warning)

Coughing, shortness

of breath, irritation of

the throat and nasal

passages.[4][5]

Methyl 2-bromo-5-

hydroxybenzoate[2]

Acute Oral Toxicity Category 4 (Warning)

Some related

compounds are

classified as harmful if

swallowed.[6] This

should be assumed as

a precaution.

Methyl 4-fluoro-3-

hydroxybenzoate[6]

Engineering Controls and Personal Protective
Equipment (PPE)
To mitigate the identified risks, a multi-layered approach combining engineering controls and

appropriate PPE is mandatory. The causality is simple: engineering controls provide the

primary barrier, while PPE offers essential secondary protection.

Engineering Controls
Certified Chemical Fume Hood: All weighing and handling of solid Methyl 2-bromo-6-
hydroxybenzoate must be performed inside a certified chemical fume hood. This is the

most critical engineering control, as it prevents the inhalation of fine particulates and

contains any potential spills.[5][6][7]

Safety Shower and Eyewash Station: Must be located in immediate proximity to the handling

area. Their accessibility is non-negotiable, as a 15-minute flush is the standard first aid
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response for skin or eye contact with irritants.[4][8]

Personal Protective Equipment (PPE)
The selection of PPE is dictated by the compound's irritant nature. The following workflow

illustrates the decision-making process.

Assess Hazards

Risk: Skin & Eye Irritation
(H315, H319)

Risk: Respiratory Irritation
(H335)

Mandatory PPE:
- Nitrile Gloves (min. 4 mil)

- Chemical Splash Goggles (ANSI Z87.1)
- Fully-Buttoned Lab Coat

Mandatory Control:
- Use in Chemical Fume Hood

Exposure Occurs
(Skin or Eye Contact)

Move to Safety Shower
/ Eyewash Station

Flush with Water
(Minimum 15 Minutes)

Remove Contaminated Clothing
(While Flushing) Seek Medical Attention

Click to download full resolution via product page
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Caption: Emergency Response for Skin and Eye Contact.

Spill and Fire Procedures
Small Spills: For small powder spills within a fume hood, gently sweep up the material using

a dustpan and brush or a HEPA-filtered vacuum. Place the collected material and cleaning

tools into a sealed container for chemical waste disposal. [5][8]Decontaminate the area

afterward.

Fire: The compound is likely combustible. [8]Use a dry chemical, CO₂, or foam extinguisher.

Fire may produce toxic fumes, including hydrogen bromide. [4]Firefighters should wear self-

contained breathing apparatus (SCBA). [4][8]

Disposal Considerations
All waste containing Methyl 2-bromo-6-hydroxybenzoate, including empty containers,

contaminated PPE, and spill cleanup materials, must be treated as hazardous chemical waste.

Procedure: Dispose of contents and container to an approved waste disposal plant in

accordance with all local, state, and federal regulations. [4][5]Do not dispose of it down the

drain. [8]

Conclusion
While Methyl 2-bromo-6-hydroxybenzoate lacks a comprehensive, dedicated safety data

sheet, a robust safety protocol can be effectively established through risk assessment based

on structural analogy. By adhering to the engineering controls, PPE requirements, and handling

procedures detailed in this guide, researchers can work with this compound confidently and

safely. The foundation of laboratory safety lies not just in following rules, but in understanding

the rationale behind them.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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